Cas no 5961-88-6 (1,2-Lambda(6)-oxathiolane-2,2,5-trione)

• Product Name: 1,2-Lambda(6)-oxathiolane-2,2,5-trione
• CAS No: 5961-88-6
• MF: C₃H₄O₄S
• MW: 136.126460075378
• MDL: MFCD07783392
• CID: 373134
• PubChem ID: 80064
• Update Time: 2025-06-08

1,2-Lambda(6)-oxathiolane-2,2,5-trione Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiolan-5-one,2,2-dioxide
• 2,2-dioxooxathiolan-5-one
• B-SulfopropionicAnhydride
• 1,2-oxathiolane-5-one 2-dioxide
• 3-Sulfopropionic acid cyclic anhydride
• 3-sulfo-propionic acid-anhydride
• 3-Sulfopropionic anhydride
• 3-Sulfo-propionsaeure-anhydrid
• Sulfopropanoic anhydride
• Sulfopropionic acid anhydride
• Sulfopropionic anhydride
• AKOS006287592
• Propanoic acid, cyclic anhydride
• 1,2
• MFCD07783392
• NSC 66415
• 4FN2AZ7EUW
• Propionic acid, cyclic anhydride
• NSC66415
• SCHEMBL137893
• 1,2-Oxathiolan-5-one 2,2-dioxide
• EN300-92907
• 1,2-Oxathiolan-5-one, 2,2-dioxide
• .beta.-Sulfopropionic anhydride
• 1,2-oxathiolane-5-one-2,2-dioxide
• E?-oxathiolane-2,2,5-trione
• 1,2??-oxathiolane-2,2,5-trione
• E6-oxathiolane-2,2,5-trione
• NSC-66415
• NS-01063
• CS-0264502
• RVLHNHNPUBWSEE-UHFFFAOYSA-N
• 5961-88-6
• DTXSID8064068
• 1,2lambda6-oxathiolane-2,2,5-trione
• 1,2-Oxathiolan-5-one2,2-dioxide
• beta-Sulfopropionic acid anhydride
• Propanoic acid, 3-sulfo-, cyclic anhydride
• Propionic acid, 3-sulfo-, cyclic anhydride
• DTXCID1042655
• G50112
• 1,2-Lambda(6)-oxathiolane-2,2,5-trione

• MDL： MFCD07783392
• Inchi： 1S/C3H4O4S/c4-3-1-2-8(5,6)7-3/h1-2H2
• InChI Key： RVLHNHNPUBWSEE-UHFFFAOYSA-N
• SMILES： S1(CCC(=O)O1)(=O)=O

Computed Properties

• Exact Mass: 135.98300
• Monoisotopic Mass: 135.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.643
• Boiling Point: 247.9°C at 760 mmHg
• Flash Point: 103.8°C
• Refractive Index: 1.504
• PSA: 68.82000
• LogP: 0.34390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Gamma sultones

Additional information on 1,2-Lambda(6)-oxathiolane-2,2,5-trione

Comprehensive Overview of 1,2-Lambda(6)-oxathiolane-2,2,5-trione (CAS No. 5961-88-6)

1,2-Lambda(6)-oxathiolane-2,2,5-trione (CAS No. 5961-88-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This sulfur-containing heterocyclic compound features a five-membered ring with both oxygen and sulfur atoms, making it a subject of interest for researchers exploring novel materials and chemical intermediates. The compound's systematic name, 1,2-Lambda(6)-oxathiolane-2,2,5-trione, reflects its precise molecular architecture, which includes three carbonyl groups (trione) attached to the oxathiolane ring system.

In the context of modern chemical research, 1,2-Lambda(6)-oxathiolane-2,2,5-trione is often discussed alongside topics such as green chemistry, sustainable synthesis, and advanced material development. These areas represent some of the most searched terms in scientific databases and AI-powered research tools, indicating growing user interest in environmentally friendly chemical processes and innovative materials. The compound's potential as a building block for functional materials has led to investigations into its use in polymer chemistry, where its unique structure could contribute to the development of high-performance plastics with enhanced thermal stability or electrical properties.

The synthesis and characterization of 1,2-Lambda(6)-oxathiolane-2,2,5-trione (CAS No. 5961-88-6) present interesting challenges for organic chemists. Recent publications have explored various synthetic routes to this compound, with particular emphasis on atom-efficient methodologies and catalytic processes that minimize waste generation. These approaches align with current trends in chemical manufacturing that prioritize process intensification and reduced environmental impact, topics that frequently appear in search queries related to industrial chemistry.

From a spectroscopic perspective, 1,2-Lambda(6)-oxathiolane-2,2,5-trione exhibits distinctive features in its infrared (IR) and nuclear magnetic resonance (NMR) spectra. The carbonyl stretching vibrations in the IR spectrum typically appear as strong absorptions in the 1700-1800 cm^-1 region, while the ¹³C NMR spectrum clearly shows signals corresponding to the three different carbonyl carbons. These analytical characteristics make the compound particularly interesting for educational purposes in spectral interpretation and structural elucidation, which are common search topics among chemistry students and professionals.

The potential biological activities of 1,2-Lambda(6)-oxathiolane-2,2,5-trione derivatives have also attracted research attention. While the parent compound itself isn't typically considered bioactive, its structural framework has inspired medicinal chemistry investigations into related compounds with potential pharmacological properties. This connection to drug discovery and medicinal chemistry represents another area where user search interest intersects with the scientific relevance of this compound.

In materials science applications, the 1,2-Lambda(6)-oxathiolane core structure offers interesting possibilities for the design of advanced functional materials. Researchers have explored its incorporation into polymeric systems where the sulfur and oxygen heteroatoms might contribute to desirable electronic or optical properties. These investigations often relate to broader search trends focusing on smart materials, conductive polymers, and organic electronics - all areas experiencing growing interest in both academic and industrial settings.

The stability and reactivity profile of 1,2-Lambda(6)-oxathiolane-2,2,5-trione make it an intriguing subject for mechanistic studies in organic chemistry. Its behavior under various conditions, including thermal and photochemical activation, has been examined to understand the fundamental principles governing the reactivity of such heterocyclic systems. These studies contribute to the broader field of physical organic chemistry, a topic that consistently appears in academic search queries and literature reviews.

From a safety and handling perspective, while 1,2-Lambda(6)-oxathiolane-2,2,5-trione (CAS No. 5961-88-6) requires standard laboratory precautions, its properties have been carefully characterized to ensure proper management in research settings. This attention to chemical safety and responsible research practices reflects current priorities in the scientific community and aligns with frequently searched topics related to laboratory best practices.

The commercial availability and synthetic accessibility of 1,2-Lambda(6)-oxathiolane-2,2,5-trione have improved in recent years, making it more accessible to researchers across different disciplines. This increased availability has facilitated broader investigation of its properties and potential applications, contributing to a growing body of literature that addresses many of the questions commonly searched by professionals in the field.

Looking forward, the unique structural features of 1,2-Lambda(6)-oxathiolane-2,2,5-trione suggest it will continue to be a compound of interest for various applications. Its potential role in developing sustainable chemical processes, advanced materials, and as a model compound for mechanistic studies ensures its relevance to multiple current research trends. As scientific inquiry continues to explore the boundaries of heterocyclic chemistry, compounds like 1,2-Lambda(6)-oxathiolane-2,2,5-trione will undoubtedly play important roles in advancing our understanding and technological capabilities.